Cas no 16588-74-2 (1-isocyanato-3,5-bis(trifluoromethyl)benzene)

1-Isocyanato-3,5-bis(trifluoromethyl)benzene is a highly reactive aromatic isocyanate derivative characterized by the presence of two trifluoromethyl groups at the 3- and 5-positions of the benzene ring. This compound is primarily utilized in the synthesis of specialized polymers, agrochemicals, and pharmaceuticals due to its electron-withdrawing trifluoromethyl substituents, which enhance reactivity and stability. Its isocyanate group enables efficient cross-linking in polyurethane and polyurea formulations, while the fluorinated aromatic backbone contributes to thermal and chemical resistance. The compound is particularly valued in high-performance applications requiring resistance to harsh environments, such as coatings, adhesives, and advanced materials. Proper handling is essential due to its moisture sensitivity and potential toxicity.
1-isocyanato-3,5-bis(trifluoromethyl)benzene structure
16588-74-2 structure
Product Name:1-isocyanato-3,5-bis(trifluoromethyl)benzene
CAS No:16588-74-2
MF:C9H3F6NO
MW:255.116643190384
MDL:MFCD00013559
CID:87713
PubChem ID:2733314
Update Time:2025-05-27

1-isocyanato-3,5-bis(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 3,5-BIS(TRIFLUOROMETHYL)PHENYL ISOCYANATE
    • 1-ISOCYANATO-3,5-BIS(TRIFLUOROMETHYL)BENZENE
    • 3,5-DI(TRIFLUOROMETHYL)PHENYLISOCYANATE
    • Isocyanic Acid 3,5-Bis(trifluoromethyl)phenyl Ester
    • 3,5-Bis(trifluoromethyl)phenyl Isocyanate Isocyanic Acid 3,5-Bis(trifluoromethyl)phenyl Ester
    • alpha,alpha,alpha,alpha',alpha',alpha'-Hexafluoro-5-isocyanato-m-xylene, 1,3-Bis(trifluoromethyl)-5-isocyanatobenzene
    • 3,5-Bis(trifluoromethyl)phenylisocyanate97%
    • 3,5-Bis(trifluoromethyl)phenyl isocyanate 97%
    • 3,5-Bis(trifluoromethyl)phenyl isocyanate,98%
    • 3,5-Bis(trifluoroMethyl)phenyl isocyanate, 98% 5GR
    • 3,5-Bis(trifluoroMethyl)phenyl isocyanate, 98% 1GR
    • 3,5-di(trifluoromethyl)-1-isocyanatobenzene
    • 3,5-Bis-(trifluoromethyl)-phenylisocyanate
    • FT-0614470
    • 3,5-di(trifluoromethyl)phenyl isocyanate
    • SCHEMBL419151
    • EN300-1936130
    • GEO-00369
    • 16588-74-2
    • MFCD00013559
    • AKOS015890327
    • 3,5-Bis(trifluoromethyl)isocyanate
    • 3,5- bis(trifluoromethyl)phenyl isocyanate
    • AS-46123
    • J-511240
    • 3,5-bistrifluorometylphenylisocyanate
    • 3,5-Bis(trifluoromethyl)phenylisocyanate
    • Benzene, 1-isocyanato-3,5-bis(trifluoromethyl)-
    • I0766
    • 1-Isocyanato-3,5-bis-trifluoromethyl-benzene
    • 3,5-Bis(trifluoromethyl)phenyl isocyanate, 98%
    • A18281
    • ANTHRAQUINONE-2,7-DISULFONICACIDDISODIUMSALT
    • 3,5-bis-(trifluoromethyl)phenyl isocyanate
    • CL8851
    • 3,5-bis(trifluoromethyl)-phenyl isocyanate
    • SY011486
    • DTXSID00369841
    • DB-043635
    • STL555739
    • BBL101942
    • 1-isocyanato-3,5-bis(trifluoromethyl)benzene
    • MDL： MFCD00013559
    • Inchi： 1S/C9H3F6NO/c10-8(11,12)5-1-6(9(13,14)15)3-7(2-5)16-4-17/h1-3H
    • InChI Key： NRSSOFNMWSJECS-UHFFFAOYSA-N
    • SMILES： FC(C1C=C(C=C(C(F)(F)F)C=1)N=C=O)(F)F
    • BRN： 542272

Computed Properties

  • Exact Mass: 255.01200
  • Monoisotopic Mass: 255.012
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 29.4A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.476 g/mL at 25 °C(lit.)
  • Melting Point: No data available
  • Boiling Point: 78°C/25mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:154.4°F
    Degrees Celsius:68°C
  • Refractive Index: n20/D 1.43(lit.)
  • Water Partition Coefficient: Hydrolyzes with water.
  • PSA: 29.43000
  • LogP: 3.69150
  • Sensitiveness: Moisture Sensitive
  • Solubility: Not determined

1-isocyanato-3,5-bis(trifluoromethyl)benzene Security Information

1-isocyanato-3,5-bis(trifluoromethyl)benzene Customs Data

  • HS CODE：2929109000
  • Customs Data：

    China Customs Code:

    2929109000

    Overview:

    2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1-isocyanato-3,5-bis(trifluoromethyl)benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B153168-1g
1-isocyanato-3,5-bis(trifluoromethyl)benzene
 16588-74-2 >98.0%(GC)
1g
 ¥102.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B153168-25G
1-isocyanato-3,5-bis(trifluoromethyl)benzene
 16588-74-2 >98.0%(GC)
25g
 ¥1731.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B153168-5G
1-isocyanato-3,5-bis(trifluoromethyl)benzene
 16588-74-2 >98.0%(GC)
5g
 ¥459.90 2023-09-04
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY011486-1g
3,5-Bis(trifluoromethyl)phenyl Isocyanate
 16588-74-2 ≥98%
1g
 ¥51.00 2025-04-17
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY011486-5g
3,5-Bis(trifluoromethyl)phenyl Isocyanate
 16588-74-2 ≥98%
5g
 ¥187.00 2025-04-17
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY011486-10g
3,5-Bis(trifluoromethyl)phenyl Isocyanate
 16588-74-2 ≥98%
10g
 ¥350.00 2025-04-17
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY011486-25g
3,5-Bis(trifluoromethyl)phenyl Isocyanate
 16588-74-2 ≥98%
25g
 ¥771.00 2025-04-17
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY011486-100g
3,5-Bis(trifluoromethyl)phenyl Isocyanate
 16588-74-2 ≥98%
100g
 ¥2839.00 2025-04-17
Chemenu
CM342567-5g
3,5-Bis(trifluoromethyl)phenyl isocyanate
 16588-74-2 95%+
5g
 $108 2022-06-12
Chemenu
CM342567-25g
3,5-Bis(trifluoromethyl)phenyl isocyanate
 16588-74-2 95%+
25g
 $415 2022-06-12

1-isocyanato-3,5-bis(trifluoromethyl)benzene Related Literature

Related Categories

16588-74-2 (1-isocyanato-3,5-bis(trifluoromethyl)benzene) Related Products

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.